N-benzyl-2,4-dimethylbenzamide

• IUPAC Name: N-benzyl-2,4-dimethylbenzamide
• InChI: InChI=1S/C16H17NO/c1-12-8-9-15(13(2)10-12)16(18)17-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: YVQBRJTVXDMAET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NCC2=CC=CC=C2)C
• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol

Description

N-benzyl-2,4-dimethylbenzamide (BDB) is a chemical compound that belongs to the benzamide family. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 219.3 g/mol. BDB has gained significant attention in scientific research due to its potential applications in the field of medicine and pharmacology.

Mechanism of Action

The exact mechanism of action of N-benzyl-2,4-dimethylbenzamide is not fully understood. However, it has been suggested that this compound exerts its biological activities through the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. COX-2 and LOX are enzymes that are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting these enzymes, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In animal studies, this compound has been found to reduce inflammation and pain. It has also been shown to exhibit anti-tumor activity by inducing apoptosis in cancer cells. This compound has been investigated for its potential use in the treatment of Alzheimer's disease due to its ability to cross the blood-brain barrier.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-2,4-dimethylbenzamide in lab experiments is its ability to cross the blood-brain barrier. This makes it a potential candidate for drug delivery to the central nervous system. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its toxicity profile is not fully understood. More research is needed to determine the safety and toxicity of this compound.

Future Directions

N-benzyl-2,4-dimethylbenzamide has potential applications in various fields such as medicine, pharmacology, and drug delivery. Future research should focus on investigating the safety and toxicity of this compound. Additionally, more studies are needed to determine the exact mechanism of action of this compound and its potential use in the treatment of various diseases such as Alzheimer's disease and cancer. Further research should also focus on developing novel drug delivery systems using this compound as a carrier.

Synthesis Methods

The synthesis of N-benzyl-2,4-dimethylbenzamide involves the reaction of 2,4-dimethylbenzoic acid with benzylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The reaction yields this compound as the final product. The purity of the synthesized compound can be determined through various techniques such as thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC).

Scientific Research Applications

N-benzyl-2,4-dimethylbenzamide has been studied extensively for its potential applications in the field of medicine and pharmacology. It has been found to exhibit various biological activities such as anti-inflammatory, analgesic, and anti-tumor properties. This compound has also been investigated for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.